Cas no 2248414-92-6 (Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate)

• Product Name: Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate
• CAS No: 2248414-92-6
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6437891
• PubChem ID: 137939104
• Update Time: 2025-11-06

Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate
• EN300-3968734
• 2248414-92-6

• Inchi： 1S/C9H14N2O2S/c1-5-6(10)7(14-11-5)8(12)13-9(2,3)4/h10H2,1-4H3
• InChI Key： XNLZHJORTPWLSY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C)=N1)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate

Comprehensive Guide to Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate (CAS No. 2248414-92-6)

Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate (CAS No. 2248414-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The tert-butyl ester group in its structure enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular formula of Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate is C9H14N2O2S, with a molecular weight of 214.28 g/mol. Its unique structure, featuring an amino group and a methyl substituent on the thiazole ring, contributes to its reactivity and versatility. The compound's CAS number 2248414-92-6 is a critical identifier for researchers looking to source or study this chemical. Recent trends in organic synthesis highlight the growing demand for such intermediates, particularly in the development of novel therapeutics and functional materials.

One of the most compelling aspects of Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate is its role in medicinal chemistry. Thiazole derivatives are renowned for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the 4-amino group in this compound opens up possibilities for further functionalization, enabling the creation of targeted drug candidates. Pharmaceutical companies are actively exploring its potential in the synthesis of kinase inhibitors and other small-molecule therapeutics.

In addition to its pharmaceutical applications, Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate is also relevant in agrochemical research. Thiazole-based compounds are widely used in the development of pesticides and herbicides due to their efficacy and selectivity. The tert-butyl ester moiety in this compound can improve the bioavailability and environmental stability of agrochemical formulations. As sustainable agriculture gains momentum, the demand for innovative and eco-friendly crop protection agents is driving research into such advanced intermediates.

The synthesis of Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate typically involves multi-step organic reactions, including condensation and esterification processes. Researchers often employ CAS No. 2248414-92-6 as a building block for more complex molecules. Its compatibility with various reaction conditions makes it a versatile tool in synthetic chemistry. Recent advancements in catalytic methods have further streamlined its production, reducing costs and improving yields for industrial-scale applications.

From a commercial perspective, the market for Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate is expanding, driven by the growing pharmaceutical and agrochemical sectors. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial clients. The CAS number 2248414-92-6 serves as a key reference for procurement and regulatory compliance. As the demand for high-purity intermediates rises, quality control and analytical standards for this compound are becoming more stringent.

For researchers working with Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. While it is not classified as hazardous under standard conditions, standard laboratory safety protocols should always be followed. The tert-butyl ester group may undergo hydrolysis under acidic or basic conditions, so care must be taken during experimental procedures.

Looking ahead, the future of Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate appears promising, with ongoing research uncovering new applications and synthetic routes. Its role in the development of next-generation pharmaceuticals and agrochemicals is particularly noteworthy. As the scientific community continues to explore the potential of thiazole derivatives, compounds like CAS No. 2248414-92-6 will remain at the forefront of innovation. Researchers and industry stakeholders are encouraged to stay updated on the latest developments related to this versatile intermediate.

In conclusion, Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate (CAS No. 2248414-92-6) is a valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the amino group and tert-butyl ester, make it a versatile intermediate for synthetic chemistry. As research progresses, this compound is expected to play an increasingly important role in addressing global challenges in healthcare and agriculture. Whether you are a researcher, manufacturer, or supplier, understanding the properties and potential of this compound is essential for staying competitive in today's dynamic chemical landscape.